Methyl [4-(4-methoxybenzoyl)-2-methylphenoxy]acetate

• CAS No.: 115057-32-4
• Molecular Formula: C18H18O5
• Molecular Weight: 314.3 g/mol
• IUPAC Name: methyl 2-[4-(4-methoxybenzoyl)-2-methylphenoxy]acetate
• InChI: InChI=1S/C18H18O5/c1-12-10-14(6-9-16(12)23-11-17(19)22-3)18(20)13-4-7-15(21-2)8-5-13/h4-10H,11H2,1-3H3
• InChI Key: HJYXURCPMAHFAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C2=CC=C(C=C2)OC)OCC(=O)OC

Description

Methyl [4-(4-methoxybenzoyl)-2-methylphenoxy]acetate is a useful research compound. Its molecular formula is C18H18O5 and its molecular weight is 314.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 g of 4-hydroxy-3-methyl-4'-methoxybenzophenone (R. Martin et al. Monatsh. Chemie 110, 1057-1066 (1979)) are dissolved in 200 ml of dry DMF and, under N2, 9 g of a 55% dispersion of sodium hydride in mineral oil are cautiously added. Then, while stirring, 19.5 ml of methyl bromoacetate are added dropwise, and the mixture is left to stand at room temperature overnight. The precipitated salt is filtered off with suction, and the filtrate is concentrated in vacuo. The residue is taken up in ethyl acetate, and the solution is washed with sodium bicarbonate solution and water. The organic phase is dried over magnesium sulfate, and the solvent is removed in vacuo. The residue is triturated with ether, filtered off with suction and dried.